Cas no 922589-69-3 (N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide)

• Product Name: N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide
• CAS No: 922589-69-3
• MF: C₁₉H₁₄F₃N₃O₂
• MW: 373.32857465744
• CID: 5496448
• Update Time: 2025-11-01

N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-methoxypyridazin-3-yl)phenyl]-2-(trifluoromethyl)benzamide
• N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide

• Inchi： 1S/C19H14F3N3O2/c1-27-17-10-9-16(24-25-17)12-5-4-6-13(11-12)23-18(26)14-7-2-3-8-15(14)19(20,21)22/h2-11H,1H3,(H,23,26)
• InChI Key： ZRWQEUTZXAVNCN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(OC)C=C2)=C1)(=O)C1=CC=CC=C1C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide

Professional Introduction to N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide (CAS No. 922589-69-3)

N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide, with the CAS number 922589-69-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a pyridazine core, which is a heterocyclic structure known for its versatility in medicinal chemistry. The presence of a 6-methoxypyridazin-3-yl substituent and a trifluoromethyl group on the benzamide moiety imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The< strong>N-3-(6-methoxypyridazin-3-yl)phenyl moiety of this compound suggests a potential interaction with biological targets, particularly enzymes and receptors, which are critical in modulating various physiological processes. The methoxy group on the pyridazine ring enhances the lipophilicity of the molecule, while the trifluoromethyl group increases its metabolic stability. These features are often sought after in the design of bioactive compounds due to their ability to improve pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target inflammation and immune responses. Pyridazine derivatives have emerged as key scaffolds in this endeavor, owing to their ability to modulate inflammatory pathways. The compound N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide has been investigated for its potential anti-inflammatory properties, particularly in contexts where immune dysregulation plays a significant role.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated efficacy in preclinical studies. The combination of the pyridazine core with the< strong>trifluoromethyl and< strong>N-3-(6-methoxypyridazin-3-yl)phenyl substituents creates a framework that is conducive to binding to biological targets with high affinity. This has led to its exploration as a potential lead compound for drugs targeting conditions such as autoimmune diseases and chronic inflammation.

The< strong>CAS No. 922589-69-3 identifier ensures that researchers can reliably source and reference this compound in their studies. The systematic naming convention provides clarity and precision, which are essential in scientific communication. This compound's molecular structure has been meticulously characterized through various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography, ensuring that its identity and purity are well-established.

The pharmacological potential of N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide has been evaluated through both in vitro and in vivo studies. In vitro assays have shown that this compound exhibits inhibitory activity against several key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators, making their inhibition a viable strategy for managing inflammatory conditions.

In vivo studies have further corroborated these findings by demonstrating that N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide can modulate inflammatory responses in animal models. For instance, studies involving carrageenan-induced paw edema have shown that this compound can significantly reduce inflammation compared to vehicle-treated controls. These results suggest that it may have therapeutic potential in conditions such as rheumatoid arthritis and other inflammatory disorders.

The< strong>trifluoromethyl group is particularly noteworthy for its ability to enhance binding affinity and metabolic stability. This moiety is frequently incorporated into drug candidates due to its ability to improve pharmacokinetic properties without significantly altering pharmacological activity. The presence of this group in N-3-(6-methoxypyridazin-3-yl)phenyl-2-(trifluoromethyl)benzamide contributes to its robustness as a lead compound for further development.

The< strong>N-3-(6-methoxypyridazin-3-y1)phenyl part of the molecule suggests interactions with biological targets that are mediated through hydrogen bonding and hydrophobic interactions. Pyridazine derivatives are known for their ability to form stable complexes with proteins, which is essential for achieving high occupancy at binding sites. This property makes N-3-(6-methoxypyridazin--3-y1 phenyl)-2(trifluoromethyl)-benzamide an attractive candidate for further optimization towards specific therapeutic endpoints.

In conclusion, N--(6--methoxypyridazin--y1 phenyl)-2(trifluoromethyl)-benzamide (CAS No.< strong>922589--69--y1) represents a promising scaffold for developing novel therapeutic agents targeting inflammation and immune responses. Its unique structural features, including the pyridazine core, methoxy substituent, and trifluoromethyl group, contribute to its bioactivity and pharmacokinetic profile. Ongoing research continues to explore its potential applications in various therapeutic areas, underscoring its significance as a lead compound in pharmaceutical development.